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Compound of Interest

Compound Name: 9-Ethynylphenanthrene

Cat. No.: B1202259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

9-Ethynylphenanthrene, with a focus on its melting point and solubility. This document is

intended to be a valuable resource for professionals in research and development who are

considering the use of this compound in their work.

Core Physicochemical Data
Quantitative data for the melting point of 9-Ethynylphenanthrene is available and summarized

below. However, specific quantitative solubility data in common organic solvents is not readily

available in the current literature. Based on the general properties of polycyclic aromatic

hydrocarbons (PAHs), 9-Ethynylphenanthrene is expected to be sparingly soluble in polar

solvents like water and more soluble in nonpolar organic solvents.

Table 1: Physical and Chemical Properties of 9-
Ethynylphenanthrene
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Property Value Source(s)

Melting Point 61 - 65 °C [1]

63 - 67 °C [2][3]

Molecular Formula C₁₆H₁₀ [1]

Molecular Weight 202.25 g/mol [2]

Appearance Yellow powder [1]

Boiling Point 377 °C (lit.) [1]

Experimental Protocols
Detailed methodologies for determining the melting point and a proposed protocol for

assessing the solubility of 9-Ethynylphenanthrene are provided below. These protocols are

standard laboratory procedures and can be adapted based on available equipment and specific

research needs.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity and is determined by

heating the substance and observing the temperature range over which it transitions from a

solid to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered 9-Ethynylphenanthrene is packed

into a capillary tube to a height of 2-3 mm.[4] The tube is then tapped gently to ensure the

sample is compact at the bottom.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a similar device.[5]

Initial Determination: A rapid heating rate is used to obtain an approximate melting point

range. This provides a rough estimate and helps in planning the subsequent, more accurate

measurement.
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Accurate Determination: A fresh sample is prepared and the apparatus is heated to a

temperature approximately 10-15 °C below the estimated melting point. The heating rate is

then slowed to 1-2 °C per minute to allow for thermal equilibrium between the sample and

the thermometer.[4][5]

Observation and Recording: The temperature at which the first droplet of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.[4] For a pure compound, this range should

be narrow, typically 1-2 °C.[6]

Proposed Protocol for Solubility Determination
Given the absence of specific solubility data, the following protocol is proposed for determining

the solubility of 9-Ethynylphenanthrene in various solvents. This method is based on the

principle of creating a saturated solution and then quantifying the amount of dissolved solute.

Methodology:

Solvent Selection: A range of common laboratory solvents of varying polarities should be

selected for testing. A suggested list includes:

Nonpolar: Hexane, Toluene, Dichloromethane

Polar Aprotic: Acetone, Ethyl Acetate, Acetonitrile

Polar Protic: Ethanol, Methanol, Water

Equilibrium Saturation:

An excess amount of 9-Ethynylphenanthrene is added to a known volume of each

selected solvent in a sealed vial.

The vials are agitated (e.g., using a shaker or magnetic stirrer) at a constant temperature

(e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached and

a saturated solution is formed.

Sample Preparation for Analysis:
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After the equilibration period, the undissolved solid is allowed to settle.

A known volume of the supernatant (the saturated solution) is carefully withdrawn using a

syringe fitted with a filter (e.g., a 0.45 µm PTFE filter) to remove any suspended solid

particles.

Quantification of Solute:

The solvent from the filtered aliquot is evaporated under a stream of nitrogen or in a

vacuum oven.

The mass of the remaining solid 9-Ethynylphenanthrene is determined using an

analytical balance.

Calculation of Solubility:

The solubility is calculated and expressed in units such as grams per liter (g/L) or moles

per liter (mol/L).

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the melting point and solubility of 9-Ethynylphenanthrene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1202259?utm_src=pdf-body
https://www.benchchem.com/product/b1202259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point Determination

Solubility Determination

Sample Preparation:
Pack capillary tube

Initial Measurement:
Rapid heating for approximate range

Accurate Measurement:
Slow heating (1-2 °C/min)

Record Melting Range:
First liquid to last crystal

End

Setup:
Add excess solute to known solvent volume

Equilibration:
Agitate at constant temperature

Filtration:
Remove undissolved solid

Solvent Evaporation:
Isolate dissolved solute

Quantification:
Determine mass of solute

Calculate Solubility

Start

Click to download full resolution via product page

Experimental workflow for determining the melting point and solubility of 9-
Ethynylphenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1202259?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/37475
https://www.sigmaaldrich.com/TW/zh/product/aldrich/521167
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1354401.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/product/b1202259#solubility-and-melting-point-of-9-ethynylphenanthrene
https://www.benchchem.com/product/b1202259#solubility-and-melting-point-of-9-ethynylphenanthrene
https://www.benchchem.com/product/b1202259#solubility-and-melting-point-of-9-ethynylphenanthrene
https://www.benchchem.com/product/b1202259#solubility-and-melting-point-of-9-ethynylphenanthrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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